

An In-Depth Technical Guide to (-)-Ethotoin: Chemical Structure and Properties

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: (-)-Ethotoin

CAS No.: 41807-37-8

Cat. No.: B1252805

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethotoin, an anticonvulsant hydantoin derivative, has been utilized in the management of epilepsy. Marketed as a racemic mixture, its therapeutic effects are attributed to its interaction with neuronal ion channels. This technical guide provides a detailed examination of the chemical structure and physicochemical properties of the specific enantiomer, **(-)-Ethotoin**, where available, and contextualizes this information within the broader understanding of racemic ethotoin. It further outlines the general mechanism of action and provides illustrative experimental workflows and pathways relevant to its pharmacological investigation.

Chemical Structure and Identification

(-)-Ethotoin is the (R)-enantiomer of 3-Ethyl-5-phenylimidazolidine-2,4-dione. Its chemical identity is established through various spectroscopic and analytical techniques.

Identifier	Value
IUPAC Name	(5R)-3-Ethyl-5-phenylimidazolidine-2,4-dione
Synonyms	(-)-(R)-Ethotoin
CAS Number	86-35-1 (for racemic mixture)
Molecular Formula	C ₁₁ H ₁₂ N ₂ O ₂
Molecular Weight	204.23 g/mol
SMILES	CCN1C(=O)N--INVALID-LINK--c2ccccc2
InChI	InChI=1S/C11H12N2O2/c1-2-13-10(14)9(12-11(13)15)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,12,15)/t9-m/s1

Physicochemical Properties

Quantitative data for the specific **(-)-Ethotoin** enantiomer is not extensively available in public literature; therefore, the following table primarily lists properties for the racemic mixture.

Research has indicated only minor pharmacokinetic differences between the enantiomers.[\[1\]](#)

Property	Value (Racemic Ethotoin)	Experimental Protocol Outline
Melting Point	94 °C[2]	A sample is heated in a capillary tube, and the temperature range over which it melts is observed and recorded.
Solubility	Sparingly soluble in cold water, more soluble in hot water. Freely soluble in alcohol, ether, benzene, and dilute aqueous solutions of alkali hydroxides. [2][3]	A saturated solution of the compound is prepared in the solvent of interest at a specific temperature. The concentration of the dissolved compound is then determined analytically, often by UV-Vis spectrophotometry or HPLC.
LogP (Octanol-Water Partition Coefficient)	1.2994[4]	The compound is partitioned between n-octanol and water. The concentrations in each phase are measured after equilibration, and the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase is calculated.

Pharmacological Properties and Mechanism of Action


The anticonvulsant activity of ethotoin is believed to be similar to that of phenytoin, primarily involving the modulation of voltage-gated ion channels to stabilize neuronal membranes.[5][6]

Primary Mechanism of Action: The principal mechanism is the blockade of voltage-gated sodium channels.[7] By binding to these channels, ethotoin stabilizes them in the inactivated

state, which reduces the ability of neurons to fire at high frequencies, a hallmark of seizure activity. This action is both voltage- and use-dependent.

Secondary Mechanism of Action: Ethotoin also appears to modulate the function of voltage-gated calcium channels.[5] By inhibiting calcium influx, it can further reduce neuronal excitability and neurotransmitter release.

The following diagram illustrates the proposed mechanism of action at a neuronal synapse.



[Click to download full resolution via product page](#)

Caption: Proposed mechanism of action of **(-)-Ethotoin** at the synapse.

Experimental Protocols

Detailed experimental protocols for **(-)-Ethotoin** are not widely published. The following are generalized protocols for key analytical and pharmacological assays relevant to this class of compounds.

Chiral HPLC Separation of Ethotoin Enantiomers

Objective: To separate and quantify the (-)-(R)- and (+)-(S)-enantiomers of ethotoin.

Methodology Outline: A high-performance liquid chromatography (HPLC) system equipped with a chiral stationary phase (CSP) is used. Polysaccharide-based columns, such as those with cellulose or amylose derivatives, are commonly employed for this type of separation.

- **Column:** Chiral stationary phase column (e.g., Chiralcel OD-H or Chiralpak AD-H).
- **Mobile Phase:** A mixture of a non-polar organic solvent (e.g., n-hexane) and an alcohol (e.g., isopropanol or ethanol) is typically used. The exact ratio is optimized to achieve baseline separation. For basic compounds, a small amount of an amine modifier (e.g., diethylamine) may be added, while for acidic compounds, an acidic modifier (e.g., trifluoroacetic acid) may be used.
- **Flow Rate:** Typically around 0.5-1.0 mL/min.
- **Detection:** UV detection at a wavelength where ethotoin has significant absorbance.
- **Sample Preparation:** A standard solution of racemic ethotoin is prepared in the mobile phase and filtered before injection.
- **Data Analysis:** The retention times for the two enantiomer peaks are recorded, and the resolution between them is calculated. Quantification is performed by integrating the peak areas.

Patch-Clamp Electrophysiology for Sodium Channel Blockade

Objective: To characterize the inhibitory effect of **(-)-Ethotoin** on voltage-gated sodium channels.


Methodology Outline: The whole-cell patch-clamp technique is used on cells expressing the sodium channel of interest (e.g., Nav1.2 in HEK293 cells).

- **Cell Culture:** Cells are cultured to an appropriate confluency for electrophysiological recording.
- **Solutions:**

- External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. pH adjusted to 7.4.
- Internal (Pipette) Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. pH adjusted to 7.2.
- Recording Procedure:
 - A glass micropipette with a resistance of 2-5 MΩ is used to form a high-resistance seal (gigaohm seal) with the cell membrane.
 - The membrane patch is then ruptured to achieve the whole-cell configuration.
 - The cell is held at a holding potential (e.g., -100 mV).
- Voltage Protocol:
 - A depolarizing test pulse (e.g., to 0 mV for 20 ms) is applied to elicit a sodium current.
 - To assess use-dependency, a train of depolarizing pulses at a higher frequency (e.g., 10 Hz) is applied.
- Drug Application: **(-)-Ethotoin** is perfused into the recording chamber at various concentrations.
- Data Analysis: The peak sodium current amplitude is measured before and after drug application. The percentage of block is calculated, and concentration-response curves are generated to determine the IC₅₀ value. The effect on the voltage-dependence of activation and inactivation, as well as the kinetics of channel block, are also analyzed.

Illustrative Experimental Workflow

The following diagram outlines a typical preclinical screening workflow for an anticonvulsant compound like **(-)-Ethotoin**.



[Click to download full resolution via product page](#)

Caption: A generalized workflow for preclinical anticonvulsant drug screening.

Conclusion

(-)-Ethotoin, as a component of the racemic mixture, contributes to the anticonvulsant effects observed clinically. Its primary mechanism of action is the stabilization of the inactivated state of voltage-gated sodium channels, with a potential secondary effect on calcium channels. While specific physicochemical and pharmacological data for the (-)-enantiomer are limited, the

established methodologies for chiral separation and ion channel analysis provide a clear path for further investigation. A deeper understanding of the enantiomer-specific interactions with neuronal targets could inform the development of more selective and potent antiepileptic therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Enantioselective pharmacokinetics of ethotoin in humans following single oral doses of the racemate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Ethotoin [drugfuture.com]
- 3. Ethotoin | C₁₁H₁₂N₂O₂ | CID 3292 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. chemscene.com [chemscene.com]
- 5. Ethotoin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
- 6. Ethotoin - Wikipedia [en.wikipedia.org]
- 7. CAS 86-35-1: Ethotoin | CymitQuimica [cymitquimica.com]
- To cite this document: BenchChem. [An In-Depth Technical Guide to (-)-Ethotoin: Chemical Structure and Properties]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1252805/docs#an-in-depth-technical-guide-to-ethotoin-chemical-structure-and-properties>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)